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Compound of Interest

Compound Name: 2,5-Diethylmorpholine
CAS No.: 1094657-75-6
Cat. No.: B2438648
Get Quote
. J

Executive Directive

The morpholine scaffold is a privileged structure in medicinal chemistry, widely utilized to
modulate pharmacokinetic properties such as solubility, lipophilicity, and metabolic stability.
While the parent morpholine is achiral, C-substituted derivatives introduce stereochemical
complexity that can drastically alter biological activity.

2,5-Diethylmorpholine represents a specific subclass of "regio-irregular" disubstituted
morpholines. Unlike the symmetric 2,6-isomers, the 2,5-substitution pattern creates a unique
stereochemical environment where the substituents are situated

to the oxygen and

to the nitrogen, respectively. This guide provides a definitive analysis of its stereocisomerism,
conformational thermodynamics, and validated synthetic protocols.

Stereochemical Matrix & Isomerism
Chirality and Symmetry
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The 2,5-diethylmorpholine molecule contains two chiral centers at positions C2 and C5.

e Numbering: According to IUPAC rules, numbering starts at the oxygen atom (1), proceeds to
the ethyl-substituted carbon (2), unsubstituted methylene (3), nitrogen (4), ethyl-substituted
carbon (5), and unsubstituted methylene (6).

o Symmetry Analysis: Unlike 2,6-dimethylmorpholine, which possesses a meso form due to a
plane of symmetry in the cis-isomer, 2,5-diethylmorpholine lacks internal reflection
symmetry. The C2 position is adjacent to oxygen, while C5 is adjacent to nitrogen.
Consequently, the molecule cannot be superimposable on its mirror image even in the cis
configuration.

The Isomer Count

There are 4 distinct stereoisomers, existing as two pairs of enantiomers.

Isomer Configuration (C2, . . Thermodynamic
. Relationship .
Classification C5) Stability
) Enantiomer of (2S, High (Diequatorial
Trans (Pair A) (2R, 5R)
5S) capable)
) Enantiomer of (2R, High (Diequatorial
Trans (Pair A) (2S, 5S)
5R) capable)
) ) Enantiomer of (2S, Lower (Axial-
Cis (Pair B) (2R, 5S) )
5R) Equatorial)
_ _ Enantiomer of (2R, Lower (Axial-
Cis (Pair B) (2S, 5R) )
55) Equatorial)
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Critical Distinction: In the context of 2,5-disubstitution, Trans refers to the relationship where the
substituents are on opposite sides of the ring plane (typically 1,4-relationship in the ring path). In
the chair conformation, the trans isomer can adopt a diequatorial orientation, making it the

thermodynamic product.

Conformational Thermodynamics

The morpholine ring predominantly exists in a chair conformation. The stability of the isomers is
dictated by 1,3-diaxial interactions and the "gauche" interactions within the ring.

Trans-lsomer (Diequatorial)

The trans-2,5-diethylmorpholine can adopt a conformation where both ethyl groups are
equatorial.

« Conformer A: C2-Et (eq), C5-Et (eq).
e Conformer B: C2-Et (ax), C5-Et (ax).

o Equilibrium: Strongly shifted toward Conformer A. This minimizes steric clash and is the
lowest energy state among all isomers.

Cis-lsomer (Axial-Equatorial)

The cis-2,5-diethylmorpholine is "locked" in a conformation where one substituent must be
axial if the other is equatorial.

o Conformer A: C2-Et (eq), C5-Et (ax).
o Conformer B: C2-Et (ax), C5-Et (eq).

o Energy Penalty: The presence of an axial ethyl group introduces 1,3-diaxial interactions (with
axial protons at C4/C6 or C3/C5), raising the ground state energy by approximately 1.8-2.5
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kcal/mol relative to the trans isomer.

Synthetic Architecture & Separation

To access specific isomers, a modular synthesis from chiral pool precursors is the most reliable
method. The following protocol utilizes the reaction between 2-amino-1-butanol and 1,2-
epoxybutane (or a 2-halobutane derivative).

Validated Synthetic Workflow

This route allows for the control of stereochemistry by selecting the absolute configuration of
the starting materials.

Protocol:

e Ring Opening: Reaction of 2-amino-1-butanol with 1,2-epoxybutane yields the acyclic diol
amine.

o Cyclization: Acid-catalyzed dehydration or activation of the alcohol (e.g., via tosylation)
followed by intramolecular displacement closes the ether linkage.
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Figure 1: Modular synthesis workflow for 2,5-diethylmorpholine. By controlling the chirality of
the amine and epoxide, specific diastereomers can be enriched.

Stereochemical Outcome Logic[1][2][3]

e (S)-Amine + (S)-Epoxide: Leads to the Trans (S,S) isomer (predominantly).
e (S)-Amine + (R)-Epoxide: Leads to the Cis (S,R) isomer.

» Note: Regioselectivity of epoxide opening (terminal vs internal attack) determines if the ethyl
group ends up at C5 or C6. Attack at the terminal carbon of 1,2-epoxybutane places the ethyl
group at the correct position for 2,5-substitution upon cyclization [1].

Characterization & Identification
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Distinguishing the cis and trans isomers requires analysis of scalar coupling constants (

)in

H NMR.

NMR Fingerprinting

The key differentiator is the coupling between the methine protons (H2 and H5) and their

adjacent methylene protons.

Trans-Isomer

Cis-lsomer (Axial-

Feature . . .
(Diequatorial) Equatorial)
One H is Axial, one is
Conformation H2 and H5 are both Axial. )
Equatorial.
Coupling ( Large coupling (~10-12 Hz) Large coupling observed for
observed for both H2 and H5 only one methine proton (the
) with adjacent axial protons. axial one).
One signal is broad, the other
H2 and H5 signals appear as is narrower (dominated by
Signal Width broad triplets/quartets (large q
an
width at half-height).
~2-5 Hz).
Ethyl methyl carbons typically Distinct shifts; often more
C-13 Shifts shielded differently due to complexity due to lack of

-gauche effects.

symmetry.

Physical Properties

» Boiling Point: The cis isomer, having a higher dipole moment and less compact packing (due

to the axial substituent), often exhibits a slightly higher boiling point than the trans isomer,

though they are close.

o Chromatography: The isomers are separable on silica gel. The trans isomer (less polar

surface area) typically elutes first in non-polar mobile phases.
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Applications in Drug Discovery[4][5]

2,5-Diethylmorpholine serves as a high-value building block for "scaffold hopping."
 Lipophilicity Tuning: Replacing a standard morpholine with 2,5-diethylmorpholine increases

significantly, enhancing blood-brain barrier (BBB) penetration.

o Metabolic Blockade: Substitution at C2 and C5 sterically hinders oxidative metabolism at the

-carbons, a common clearance pathway for cyclic amines [2].

» Conformational Restriction: The ethyl groups lock the ring into a specific chair conformation,
which can rigidify the orientation of the nitrogen lone pair or N-substituents, potentially
improving receptor binding affinity (entropy reduction).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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